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Compound of Interest

Compound Name: 4-Hydroxy-6-nitrocoumarin

CAS No.: 1641-03-8

Cat. No.: B2660790 Get Quote

Core Technical Overview
4-Hydroxy-6-Nitrocoumarin (4H6NC) is a functionalized coumarin derivative (CAS: 1641-03-

8) that serves as a "turn-on" fluorogenic probe. Its primary application in microscopy stems

from the electronic properties of the nitro (-NO₂) group at the C6 position, which effectively

quenches the intrinsic fluorescence of the coumarin scaffold through intersystem crossing

(ISC).

Upon enzymatic reduction (typically by nitroreductases under hypoxic conditions) to the amino

(-NH₂) derivative, the quenching effect is abolished, and the molecule exhibits strong blue-

green fluorescence. This mechanism makes 4H6NC a powerful tool for imaging hypoxic tumor

microenvironments and identifying specific bacterial strains.
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Property State: Nitro (Quenched) State: Amino (Fluorescent)

Excitation Max (

)
315–340 nm (UV/Blue) 360–390 nm

Emission Max (

)
Weak / Negligible 450–480 nm (Blue-Green)

Quantum Yield (

)
< 0.01 ~0.60–0.78

pKa (Phenolic OH)
~4.5 (Acidic due to

)
~7.8

Solubility DMSO, Ethanol, Basic Buffer
Water (Moderate), DMSO

(High)

Mechanism of Action
The utility of 4H6NC relies on a specific bio-reduction pathway. The presence of the electron-

withdrawing nitro group facilitates non-radiative decay. In the presence of Type I or Type II

Nitroreductases (NTR) and a cofactor (NADH/NADPH), the nitro group is reduced to a

hydroxylamine and subsequently to an amine.
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Figure 1: The fluorogenic activation mechanism of 4H6NC. The probe remains 'dark' until

reduced by nitroreductase enzymes active in hypoxia.
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Experimental Protocols
Protocol A: Live-Cell Hypoxia Imaging
This protocol is designed for imaging hypoxic regions in tumor spheroids or mammalian cell

cultures (e.g., HeLa, MCF-7).

Materials:

4-Hydroxy-6-Nitrocoumarin (Stock: 10 mM in DMSO).

Live Cell Imaging Buffer (pH 7.4).[1]

Confocal Microscope (405 nm laser line recommended).

Step-by-Step Workflow:

Stock Preparation: Dissolve 20.7 mg of 4H6NC in 10 mL anhydrous DMSO to create a 10

mM stock solution. Store at -20°C protected from light.

Cell Loading:

Dilute stock to a working concentration of 10–50 µM in warm culture medium.

Note: Serum proteins may bind coumarins; serum-free loading is recommended for 30

minutes, followed by complete media exchange.

Hypoxia Induction: Incubate cells in a hypoxia chamber (

) for 2–4 hours. Normoxic controls (

) should be run in parallel.

Imaging:

Excitation: 405 nm (Diode laser) or 365 nm (LED).

Emission: Collect signal in the 450–500 nm channel (Cyan/Green).
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Gain Adjustment: Set gain using the Normoxic control (which should be dark) to minimize

background.

Protocol B: Bacterial Nitroreductase Detection
Used for identifying specific pathogenic strains (e.g., Sporothrix schenckii, E. coli) that express

specific nitroreductases.

Culture Preparation: Grow bacterial cultures to log phase (OD600 ~ 0.5).

Substrate Addition: Add 4H6NC to a final concentration of 100 µM.

Incubation: Incubate at 37°C for 1–3 hours.

Analysis:

Microscopy: Mount on agarose pads and image using DAPI/Hoechst filter sets.

Flow Cytometry: Excitation 355/405 nm, Emission 450/50 nm. Positive populations will

shift significantly to the right on the fluorescence axis.

Critical Considerations & Troubleshooting
pH Sensitivity (The "Phenolic Switch")
Users must be aware that the 4-hydroxyl group is ionizable. The fluorescence of the reduced

product (4-hydroxy-6-aminocoumarin) is pH-dependent.

Acidic pH (< 6.0): The protonated form has lower quantum yield.

Physiological pH (7.4): The deprotonated phenolate form dominates, providing maximum

brightness.

Control: Always maintain imaging buffer pH at 7.4. If imaging acidic organelles (lysosomes),

expect reduced signal intensity regardless of nitroreductase activity.

Troubleshooting Table
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Issue Probable Cause Corrective Action

High Background in Normoxia
Endogenous reductases or

Auto-oxidation

Reduce loading concentration

to 5–10 µM; Shorten

incubation time.

No Signal in Hypoxia Cell membrane impermeability

Use Pluronic F-127 (0.02%) to

facilitate loading; Verify cell

viability.

Rapid Photobleaching High laser power

4-hydroxycoumarins are

moderately photostable.

Reduce laser power to <2%

and use fast scanning speeds.

Precipitation
Low solubility in aqueous

media

Ensure DMSO concentration in

final media is <0.5%; Sonicate

working solution before adding

to cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: 4-Hydroxy-6-Nitrocoumarin in
Fluorescence Microscopy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2660790#applications-of-4-hydroxy-6-nitrocoumarin-
in-fluorescence-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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